Cas no 2227671-46-5 ((3S)-3-(3-bromo-2-methylphenyl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(3-bromo-2-methylphenyl)-3-hydroxypropanoic acid
• CAS No: 2227671-46-5
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 6446831
• PubChem ID: 165830554
• Update Time: 2025-06-12

(3S)-3-(3-bromo-2-methylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(3-bromo-2-methylphenyl)-3-hydroxypropanoic acid
• 2227671-46-5
• EN300-1907152

• Inchi： 1S/C10H11BrO3/c1-6-7(3-2-4-8(6)11)9(12)5-10(13)14/h2-4,9,12H,5H2,1H3,(H,13,14)/t9-/m0/s1
• InChI Key： LXUASUAOBQGIOP-VIFPVBQESA-N
• SMILES： BrC1=CC=CC(=C1C)[C@H](CC(=O)O)O

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5Ų

Additional information on (3S)-3-(3-bromo-2-methylphenyl)-3-hydroxypropanoic acid

Comprehensive Overview of (3S)-3-(3-bromo-2-methylphenyl)-3-hydroxypropanoic acid (CAS No. 2227671-46-5)

(3S)-3-(3-bromo-2-methylphenyl)-3-hydroxypropanoic acid (CAS No. 2227671-46-5) is a chiral organic compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 3-bromo-2-methylphenyl group and a hydroxypropanoic acid moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecific properties, which are critical for drug development and enzymatic studies.

The compound's CAS number 2227671-46-5 ensures precise identification in chemical databases, while its systematic name, (3S)-3-(3-bromo-2-methylphenyl)-3-hydroxypropanoic acid, highlights its stereochemistry and functional groups. Recent trends in organic chemistry emphasize the importance of chiral building blocks like this one, as they are essential for creating enantiomerically pure drugs. This aligns with the growing demand for green chemistry and sustainable synthesis methods, which reduce waste and improve efficiency.

In the context of drug discovery, (3S)-3-(3-bromo-2-methylphenyl)-3-hydroxypropanoic acid has garnered attention for its potential role in designing inhibitors for enzymes involved in inflammatory pathways. Its bromo and methyl substituents offer opportunities for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This is particularly relevant given the current focus on personalized medicine and targeted therapies, where small molecules with precise stereochemistry play a pivotal role.

From a synthetic perspective, the compound's hydroxypropanoic acid group facilitates its incorporation into larger frameworks via esterification or amidation reactions. This versatility is highly valued in medicinal chemistry, where modular approaches to drug design are becoming standard. Additionally, the 3-bromo-2-methylphenyl moiety can participate in cross-coupling reactions, such as Suzuki or Heck reactions, which are widely used in API (Active Pharmaceutical Ingredient) manufacturing.

Environmental and regulatory considerations are also driving interest in (3S)-3-(3-bromo-2-methylphenyl)-3-hydroxypropanoic acid. As industries move toward REACH compliance and safer chemical alternatives, compounds with well-characterized toxicity profiles and biodegradability are prioritized. Researchers are exploring this molecule's stability and metabolic fate to ensure it meets these standards, making it a candidate for green pharmaceuticals.

In summary, (3S)-3-(3-bromo-2-methylphenyl)-3-hydroxypropanoic acid (CAS No. 2227671-46-5) represents a promising tool for modern chemistry and drug development. Its structural features, combined with the industry's shift toward sustainability and precision medicine, position it as a compound of enduring relevance. Future studies will likely uncover new applications, further solidifying its role in advancing biochemical research and therapeutic innovation.